![molecular formula C10H14NO4PS B085657 Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester CAS No. 1085-34-3](/img/structure/B85657.png)
Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester, also known as Methyl Parathion, is a widely used organophosphate insecticide. It is a colorless to brown liquid with a garlic-like odor and is highly toxic to humans and animals. Methyl Parathion is used to control various pests in agriculture, forestry, and public health programs.
Mechanism of Action
Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester Parathion inhibits the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the nervous system. This results in an accumulation of acetylcholine, leading to overstimulation of the nervous system and ultimately causing paralysis and death.
Biochemical and Physiological Effects:
This compound Parathion exposure can cause a range of biochemical and physiological effects in humans and animals. These effects include respiratory distress, muscle weakness, convulsions, and coma. Long-term exposure can lead to chronic health problems such as cancer, reproductive disorders, and neurological damage.
Advantages and Limitations for Lab Experiments
Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester Parathion is a useful tool for studying the toxicological effects of organophosphate insecticides on various organisms. However, its highly toxic nature makes it difficult to handle in the laboratory, and strict safety precautions must be taken to avoid exposure.
Future Directions
There are several future directions for research on Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester Parathion. One area of interest is the development of safer and more effective alternatives to organophosphate insecticides. Another area of research is the investigation of the long-term health effects of exposure to pesticides on human health. Additionally, further studies are needed to better understand the mechanisms of toxicity of this compound Parathion and other organophosphate insecticides on the nervous system.
Conclusion:
This compound Parathion is a highly toxic organophosphate insecticide widely used in agriculture, forestry, and public health programs. It has been extensively studied in scientific research to investigate its toxicological effects on various organisms. This compound Parathion inhibits the activity of acetylcholinesterase, leading to overstimulation of the nervous system and ultimately causing paralysis and death. While this compound Parathion is a useful tool for studying the toxicological effects of organophosphate insecticides, its highly toxic nature makes it difficult to handle in the laboratory. Further research is needed to develop safer and more effective alternatives to organophosphate insecticides and to better understand the long-term health effects of exposure to pesticides on human health.
Synthesis Methods
Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester Parathion is synthesized by reacting O-4-nitrophenol with O,O-Dimethyl phosphorochloridothioate and propyl alcohol. The reaction takes place in the presence of a catalyst, such as triethylamine. The resulting product is then purified by distillation and recrystallization.
Scientific Research Applications
Phosphonothioic acid, methyl-, O-(4-nitrophenyl) O-propyl ester Parathion has been widely used in scientific research to study its toxicological effects on various organisms. It has been used to investigate the mechanism of action of organophosphate insecticides on the nervous system. This compound Parathion has also been used to study the effects of environmental exposure to pesticides on human health.
properties
CAS RN |
1085-34-3 |
---|---|
Molecular Formula |
C10H14NO4PS |
Molecular Weight |
275.26 g/mol |
IUPAC Name |
methyl-(4-nitrophenoxy)-propoxy-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C10H14NO4PS/c1-3-8-14-16(2,17)15-10-6-4-9(5-7-10)11(12)13/h4-7H,3,8H2,1-2H3 |
InChI Key |
CUONSTMEQBVTLL-UHFFFAOYSA-N |
SMILES |
CCCOP(=S)(C)OC1=CC=C(C=C1)[N+](=O)[O-] |
Canonical SMILES |
CCCOP(=S)(C)OC1=CC=C(C=C1)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.